Kairatenyl Palmitate

• Molecular Formula: C46H80O2
• Molecular Weight: 665.1 g/mol
• IUPAC Name: [(3S,4aR,6aR,6bS,8aS,12aR,14aR,14bR)-4,4,6a,6b,8a,9,9,14b-octamethyl-1,2,3,4a,5,6,7,8,10,11,12,12a,14,14a-tetradecahydropicen-3-yl] hexadecanoate
• InChI: InChI=1S/C46H80O2/c1-10-11-12-13-14-15-16-17-18-19-20-21-22-25-40(47)48-39-29-31-43(6)37(42(39,4)5)28-32-46(9)38(43)27-26-36-35-24-23-30-41(2,3)44(35,7)33-34-45(36,46)8/h26,35,37-39H,10-25,27-34H2,1-9H3/t35-,37-,38+,39-,43-,44-,45+,46+/m0/s1
• InChI Key: LFBNQDYKXBDQSB-LEZMQJCVSA-N
• SMILES: CCCCCCCCCCCCCCCC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CC=C4C3(CCC5(C4CCCC5(C)C)C)C)C)C
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)O[C@H]1CC[C@]2([C@H](C1(C)C)CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@]5([C@H]4CCCC5(C)C)C)C)C)C
• Synonyms: kairatenyl palmitate

Description

Palmitate esters are derivatives of palmitic acid (hexadecanoic acid), a saturated fatty acid ubiquitously found in biological systems. These esters are synthesized via esterification of palmitic acid with alcohols or other hydroxyl-containing compounds. Their applications span cosmetics, pharmaceuticals, and industrial formulations due to properties like emollience, stability, and biocompatibility . This article compares key palmitate esters, emphasizing their chemical profiles, bioactivities, and industrial relevance.

Comparison with Similar Compounds

Structural and Functional Analogues

Isocetyl Palmitate

• Chemical Structure: Hexadecanoic acid esterified with isohexadecanol (14-methylpentadecanol) .
• Unique Properties: Superior emulsion stability and non-greasy texture in cosmetics.
• Applications : Moisturizers, sunscreens, and topical pharmaceuticals.

Ethyl Palmitate

• Chemical Formula : C₁₈H₃₆O₂ .
• Bioactivity : Antioxidant properties reported in phytochemical studies .
• Safety : Low acute toxicity; first-aid measures include rinsing for skin/eye contact .

Retinyl Palmitate (Vitamin A Palmitate)

• Structure: Ester of palmitic acid and retinol (vitamin A).
• Functions :
  • Promotes skin regeneration and vision health.
  • Inhibits cell proliferation and used in cancer prevention .
• Pharmaceutical Use : Certified reference material in drug development .

Methyl Palmitate

• Role in Biodiesel : Lowers pour point in palm oil methyl esters (biodiesel) .
• Bioactivity : Confirmed antioxidant activity .
• Analytical Identification : Detected via GC-MS with high spectral match (95.4%) .

Phytyl Palmitate

• Formula : C₃₆H₇₀O₂ .
• Natural Source : Found in plant waxes and microbial lipids.
• Applications: Potential in lipid-based drug delivery systems.

Myristyl Palmitate

• Market Trends : Projected growth in cosmetics (CAGR 2022–2028) due to demand for sustainable emollients .

Indolyl Palmitate Derivatives

• Examples : 5-Bromo-6-chloro-3-indolyl palmitate.
• Properties : Apoptosis induction and cell growth inhibition in cancer research .

Comparative Data Table

Compound	Molecular Formula	Key Properties	Applications	Bioactivity	References
Isocetyl Palmitate	C₃₂H₆₄O₂	Emulsion stability, non-greasy	Cosmetics, pharmaceuticals	Biocompatible
Ethyl Palmitate	C₁₈H₃₆O₂	Antioxidant	Food additives, biofuels	Low cytotoxicity
Retinyl Palmitate	C₃₆H₆₀O₂	Skin regeneration, anti-proliferative	Pharmaceuticals, skincare	Vitamin A activity
Methyl Palmitate	C₁₇H₃₄O₂	Biodiesel additive	Industrial lubricants	Antioxidant
Phytyl Palmitate	C₃₆H₇₀O₂	Lipid solubility	Drug delivery systems	N/A
Myristyl Palmitate	C₃₀H₆₀O₂	Emollient, moisturizing	Cosmetics	Market-driven growth
5-Bromo-6-chloro-3-indolyl palmitate	C₂₄H₃₅BrClNO₂	Apoptosis induction	Oncology research	Anti-cancer

Bioactivity and Toxicity Insights

• Antioxidant Activity: Methyl palmitate and ethyl palmitate demonstrate significant antioxidant effects, while ethyl linolenate lacks such activity .
• Cytotoxicity: Trans-13-octadecenoic acid methyl ester (a linoleic acid ester) and palmitate itself induce apoptosis in cardiac cells, exacerbated by impaired fatty acid metabolism .
• Safety Profiles: Palmityl palmitate and isocetyl palmitate are non-hazardous, whereas retinyl palmitate carries reproductive toxicity warnings .

Industrial and Pharmaceutical Relevance

• Cosmetics : Isocetyl palmitate dominates due to its sensory properties and stability .
• Biodiesel : Synthetic esters like isopropyl palmitate reduce pour points in palm oil methyl esters .
• Drug Delivery : Phytyl and indolyl palmitates are explored for lipid-based formulations .

Q & A

Q. How can researchers design reproducible synthesis protocols for Kairatenyl Palmitate?

Methodological Answer:

• Experimental Variables : Key synthesis parameters include molar ratio (e.g., 1:3–1:7 for fatty acid:alcohol), catalyst loading (e.g., 3–7% w/w enzyme), and energy input (e.g., ultrasound power: 60–100 W; duty cycle: 30–70%) .
• Statistical Modeling : Use response surface methodology (RSM) with a quadratic polynomial model to optimize yield. For example:
  Conversion (%) = 75.07 + 24.72A + 15.52B + ... – 26.73C²* (where A = temperature, B = time, etc.) *.
• Validation : Replicate experiments under central composite design (CCD) conditions to confirm model robustness.

Q. What analytical techniques are recommended for characterizing Kairatenyl Palmitate purity and structure?

Methodological Answer:

• Chromatography : Gas chromatography coupled with high-resolution mass spectrometry (GC-HRMS) detects molecular ions (e.g., [M+H]⁺, [M+C₂H₅]⁺) and isotopic patterns for structural confirmation .
• Spectroscopy : NMR (¹H/¹³C) to resolve ester linkages and chain conformation.
• Purity Assessment : Use HPLC with UV detection (e.g., 210 nm for ester bonds) and reference standards.

Q. How should safety protocols be implemented for handling Kairatenyl Palmitate in lab settings?

Methodological Answer:

• PPE : Wear NIOSH/EN 166-certified eye protection and nitrile gloves. Inspect gloves for integrity before use and dispose of contaminated gloves per hazardous waste guidelines .
• Ventilation : Use fume hoods during synthesis to minimize inhalation risks.
• Spill Management : Absorb with inert materials (e.g., vermiculite) and neutralize with 5% acetic acid.

Advanced Research Questions

Q. How can researchers resolve contradictions in experimental data on Kairatenyl Palmitate’s biological effects?

Methodological Answer:

• Contextual Variables : Control for cell type (e.g., pancreatic β-cells vs. hepatocytes), exposure duration (12–48 hours), and co-treatment conditions (e.g., palmitate + oleate) to reconcile divergent results .
• Statistical Rigor : Apply ANOVA with post-hoc tests (e.g., Tukey’s HSD) to compare biological replicates. Report mean ± SEM for biological replicates and ± SD for technical replicates .
• Mechanistic Validation : Use RNA-seq and qPCR to validate gene expression changes (e.g., Clec4d, Ctla-2b) under conflicting conditions .

Q. What advanced techniques quantify Kairatenyl Palmitate’s metabolic flux in cellular systems?

Methodological Answer:

• Isotopomer Spectral Analysis (ISA) : Use ¹³C-labeled precursors (e.g., ¹³C-glucose, ¹³C-acetate) to trace lipogenic acetyl-CoA incorporation. Model synthesis as polymerization of 8 acetyl-CoA units .
• Software Tools : Implement INCA for ISA data fitting to minimize residuals between experimental and simulated mass isotopomer distributions (MIDs) .

Q. How can omics approaches elucidate Kairatenyl Palmitate’s role in metabolic stress pathways?

Methodological Answer:

• Transcriptomics : Perform RNA-seq on treated cells (e.g., J774 macrophages) to identify TLR4-independent pathways (e.g., ER stress markers like XBP1, ATF6) .
• Bioinformatics : Use Gene Ontology (GO) enrichment for pathways like apoptosis (e.g., BAX, BCL2) and lipid metabolism. Cross-reference with databases like KEGG or Reactome .

Q. What strategies optimize experimental designs for studying Kairatenyl Palmitate’s enzyme inhibition kinetics?

Methodological Answer:

• Substrate Design : Use chromogenic analogs (e.g., 4-nitrophenyl palmitate) for real-time lipase/esterase activity assays .
• Kinetic Modeling : Apply Michaelis-Menten equations with nonlinear regression (e.g., GraphPad Prism) to calculate Kₘ and Vₘₐₓ. Include competitive inhibition assays with varying substrate concentrations.

Methodological Best Practices

• Data Reproducibility : Follow Beilstein Journal guidelines: describe experimental methods in detail, with ≥5 compounds in the main text and supplementary data for others .
• Conflict Resolution : Address contradictory findings by re-analyzing raw data (e.g., ISA confidence intervals ) and validating with orthogonal techniques (e.g., flow cytometry for apoptosis ).
• Peer Review Preparation : Ensure conclusions align with presented data; use supplementary materials for extensive datasets .